Ethyl 6-iodoquinoxaline-2-carboxylate
Overview
Description
Ethyl 6-iodoquinoxaline-2-carboxylate is a chemical compound with the molecular formula C11H9IN2O2 . It is used in various chemical reactions and has several applications in the field of organic synthesis .
Synthesis Analysis
The synthesis of this compound involves several steps. One approach involves the catalytic protodeboronation of pinacol boronic esters . Another method involves the reaction of ethyl 6-chloro-2-oxo-1,2-dihydroquinoline-4-carboxylate with bromoethane in the presence of a catalytic quantity of tetra-n-butylammonium bromide .Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C11H9IN2O2 . The structure is further analyzed using various spectroscopic techniques.Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo Williamson ether synthesis with various phenols . It can also be used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (328.10600), and its LogP value (2.41110), which is a measure of its lipophilicity .Future Directions
Ethyl 6-iodoquinoxaline-2-carboxylate, as a versatile and attractive building block, has potential for further development in drug discovery due to its wide spectrum of biological importance . Its use in the synthesis of novel quinoxaline compounds and its potential therapeutic applications make it a promising compound for future research .
Properties
CAS No. |
1005029-84-4 |
---|---|
Molecular Formula |
C11H9IN2O2 |
Molecular Weight |
328.11 g/mol |
IUPAC Name |
ethyl 6-iodoquinoxaline-2-carboxylate |
InChI |
InChI=1S/C11H9IN2O2/c1-2-16-11(15)10-6-13-9-5-7(12)3-4-8(9)14-10/h3-6H,2H2,1H3 |
InChI Key |
LGFIMNNTQAAIEW-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=C(C=CC2=N1)I |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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